Cas no 13333-97-6 (2-(Trifluoromethyl)thiophenol)

• Product Name: 2-(Trifluoromethyl)thiophenol
• CAS No: 13333-97-6
• MF: C₇H₅F₃S
• MW: 178.174811124802
• MDL: MFCD00068896
• CID: 86911
• PubChem ID: 2777889
• Update Time: 2025-04-18

2-(Trifluoromethyl)thiophenol Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)thiophenol
• 2-(Trifluoromethyl)benzenethiol
• o-(Trifluoromethyl)thiophenol
• 2-Mercaptobenzotrifluoride
• 2-(TRIFLUOROMETHYL)T
• 2-(Trifluoromethyl)thiophenol 2-Mercaptobenzotrifluoride
• 2-Mercaptobenzotrifluoride, 2-(Trifluoromethyl)benzenethiol, 2-(Trifluoromethyl)phenyl mercaptan
• 2-(Trifluoromethyl)thiophenol97%
• 2-(Trifluoromethyl)thiophenol 97%
• 2-(Trifluoromethyl)benzenethiol, 95+%
• 2-Trifluoromethyl thiophenol
• 2-trifluoromethylthiophenol
• 2-(trifluoromethyl)benzene-1-thiol
• PubChem6860
• (trifluoromethyl)thiophenol
• 2trifluoromethylbenzenethiol
• 2-trifluoromethylbenzenethiol
• 2-trifluoromethyl benzenethiol
• 2-trifluoromethyl-benzenethiol
• XVGQHRKNXSUPEF-UHFFFAOYSA-N
• Benzenethiol, 2-(trifluo
• SCHEMBL72183
• FT-0608979
• A806599
• DTXSID20380699
• PS-8558
• 13333-97-6
• Benzenethiol, 2-(trifluoromethyl)-
• CS-W017340
• BKFAWUWZHGONAZ-UHFFFAOYSA-N
• AKOS005254913
• T2519
• J-506686
• MFCD00068896
• EN300-1939367
• 2-(Trifluoromethyl)benzenethiol, 96%
• DB-019571
• 2-(Trifluoromethyl)thiophenol

• MDL： MFCD00068896
• Inchi： 1S/C7H5F3S/c8-7(9,10)5-3-1-2-4-6(5)11/h1-4,11H
• InChI Key： XVGQHRKNXSUPEF-UHFFFAOYSA-N
• SMILES： SC1C=CC=CC=1C(F)(F)F
• BRN： 2441965

Computed Properties

• Exact Mass: 178.00600
• Monoisotopic Mass: 178.00640582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.1
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: Colorless odorous liquid
• Density: 1.35 g/mL at 25 °C(lit.)
• Boiling Point: 64°C/10mmHg(lit.)
• Flash Point: Degrees Fahrenheit:154.4°F
  Degrees Celsius:68°C
  
• Refractive Index: n20/D 1.499(lit.)
• PSA: 38.80000
• LogP: 2.99410
• Sensitiveness: Stench
• Solubility: Not determined

2-(Trifluoromethyl)thiophenol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：3334
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether